Clenpenterol-d5 Hydrochloride Clenpenterol-d5 Hydrochloride Clenpenterol-D5 hydrochloride is a labelled impurity of Clenbuterol. Clenbuterol, marketed as Dilaterol, Spiropent, Ventipulmin, and also generically as Dilaterol and Spiropent, a representative of the class of beta-adrenergic agents, had been used as a tocolytic, bronchodilator, and heart tonics in human and veterinary medicine.
Brand Name: Vulcanchem
CAS No.: 1794793-20-6
VCID: VC0196571
InChI: InChI=1S/C13H20Cl2N2O.ClH/c1-4-13(2,3)17-7-11(18)8-5-9(14)12(16)10(15)6-8;/h5-6,11,17-18H,4,7,16H2,1-3H3;1H/i1D3,4D2;
SMILES: CCC(C)(C)NCC(C1=CC(=C(C(=C1)Cl)N)Cl)O.Cl
Molecular Formula: C13H15D5Cl2N2O.HCl
Molecular Weight: 332.711

Clenpenterol-d5 Hydrochloride

CAS No.: 1794793-20-6

VCID: VC0196571

Molecular Formula: C13H15D5Cl2N2O.HCl

Molecular Weight: 332.711

Purity: 95% by HPLC; 98% atom D

* For research use only. Not for human or veterinary use.

Clenpenterol-d5 Hydrochloride - 1794793-20-6

Description

Clenpenterol-d5 hydrochloride is a stable isotope-labeled compound, primarily used in research and analytical applications. It is a derivative of clenpenterol, a synthetic chemical with potential biological activities. The addition of deuterium (D5) makes it useful for studies requiring isotopic labeling, such as pharmacokinetic and metabolic analyses.

Synonyms and Related Compounds

Clenpenterol-d5 hydrochloride is also known by other names, including 4-Amino-3, 5-dichloro-α-[[(1, 1-dimethylpropyl-d5)amino]methyl]benzenemethanol Hydrochloride, Methylclenbuterol-d5 Hydrochloride, and NAB 760-d5 Hydrochloride .

Applications and Uses

While specific applications of Clenpenterol-d5 hydrochloride are not extensively documented, stable isotope-labeled compounds like this are generally used in research for tracking metabolic pathways, studying pharmacokinetics, and as reference materials in analytical chemistry . Additionally, some sources suggest that clenpenterol derivatives may have antiviral, antiparasitic, and antifungal properties, though these claims require further verification .

Safety and Handling

Clenpenterol-d5 hydrochloride is classified as an irritant and may cause skin and eye irritation. It is also a potential skin sensitizer . Handling requires protective gloves, safety glasses, and a face shield. In case of exposure, it is recommended to wash the affected area with soap and water and consult a physician if irritation persists .

Safety InformationDescription
Hazard ClassificationSkin irritation (Category 2), Eye irritation (Category 2), Skin sensitisation (Category 1)
PrecautionsWear protective gloves and safety glasses. Avoid contact with skin and eyes.
First Aid MeasuresWash affected areas with soap and water. Rinse eyes thoroughly with water if exposed.

Availability and Regulations

Clenpenterol-d5 hydrochloride is available from various suppliers, including LGC Standards, CP Lab Safety, and HPC Standards . It is considered a controlled product and may require additional documentation for purchase, such as permits or BSL certification . Shipping restrictions apply, and it is not intended for medical or consumer use .

CAS No. 1794793-20-6
Product Name Clenpenterol-d5 Hydrochloride
Molecular Formula C13H15D5Cl2N2O.HCl
Molecular Weight 332.711
IUPAC Name 1-(4-amino-3,5-dichlorophenyl)-2-[(3,3,4,4,4-pentadeuterio-2-methylbutan-2-yl)amino]ethanol;hydrochloride
Standard InChI InChI=1S/C13H20Cl2N2O.ClH/c1-4-13(2,3)17-7-11(18)8-5-9(14)12(16)10(15)6-8;/h5-6,11,17-18H,4,7,16H2,1-3H3;1H/i1D3,4D2;
SMILES CCC(C)(C)NCC(C1=CC(=C(C(=C1)Cl)N)Cl)O.Cl
Purity 95% by HPLC; 98% atom D
Related CAS 37158-47-7 (unlabelled)
Synonyms 1-(4-Amino-3,5-dichlorophenyl)-2-(1,1-dimethyl hydrochloride
Tag Clenbuterol Impurities
PubChem Compound 71314897
Last Modified Aug 15 2023

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator